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Compound of Interest

Compound Name: 2-Isopropylbenzenethiol

CAS No.: 6262-87-9

Cat. No.: B1581741

Get Quote

CAS: 6262-87-9 | Role: Sterically Hindered Aryl-Sulfur Scaffold[1][2]

Executive Summary: The Ortho-Effect in Sourcing
2-Isopropylbenzenethiol (also known as o-cumenethiol) is a specialized building block used

primarily to introduce a bulky, lipophilic aryl-thio motif into drug candidates.[1][2] Its value lies in

the ortho-isopropyl group, which provides significant steric hindrance, often used to lock

conformations in biaryl systems or modulate metabolic stability (blocking metabolic hot spots).

[1][2]

However, this steric bulk presents a sourcing challenge: Synthesis byproducts are difficult to

remove. Commercial grades vary significantly between "Technical" (90%) and "Synthesis"

(>95%) grades.[1][2] For drug development, using technical grade material without re-

purification can lead to failed metal-catalyzed cross-couplings (e.g., Buchwald-Hartwig) due to

sulfur-poisoning impurities.[1][2]
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Distinguishing the ortho isomer from the para isomer (4-isopropylbenzenethiol, CAS 4946-14-9)

is critical, as they have vastly different steric profiles.[1][2]

Property Specification Technical Note

CAS Number 6262-87-9
Verify COA matches this

specific isomer.

IUPAC Name 2-Propan-2-ylbenzenethiol

Often mislabeled as

"Isopropylthiophenol"

(ambiguous).[1][2]

Molecular Weight 152.26 g/mol

Boiling Point 220–227 °C

High boiling point makes

distillation purification energy-

intensive.[1][2]

Density 1.01 g/mL

Denser than water; forms

bottom layer in aqueous

workups.[1][2]

Odor Profile Penetrating Stench

Requires dedicated fume hood

lines and bleach scrubbers.[1]

[2]

Supplier Landscape & Grade Analysis
The market is bifurcated into high-purity reagents for discovery and technical grades for bulk

synthesis.[1][2]

Tier 1: High-Fidelity Discovery Reagents (>95%)
Recommended for: SAR studies, late-stage functionalization, and biological assays.[1][2]

Tokyo Chemical Industry (TCI)[1][3]

Product Code: I0857[2][3]

Spec: >95.0% (GC)[1][3]
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Assessment: TCI is the preferred vendor for medicinal chemistry due to their rigorous

exclusion of disulfide impurities.[1][2] Their "store under inert gas" protocol minimizes the

in-situ oxidation that plagues lower-tier suppliers.[1][2]

Santa Cruz Biotechnology (SCBT)[1][4]

Catalog: sc-260020

Assessment: Reliable for gram-scale discovery needs. Often repackaged from primary

synthesizers but maintains good QC on isomeric purity.[1][2]

Tier 2: Technical Grade Sources (90%)
Recommended for: Early-stage intermediate synthesis (where purification follows).[1]

Sigma-Aldrich (Merck)[1][2]

Product Code: I27503[2][5]

Spec: Technical Grade, 90%

Risk Factor: The 10% impurity profile typically includes 2,2'-diisopropyl diphenyl disulfide

(oxidation product) and cumene (starting material).[1][2]

Mitigation: If used for Pd-catalyzed couplings, the disulfide impurity can poison the

catalyst.[1][2] You must reduce this material (e.g., Zn/HCl or LiAlH4) prior to use in

sensitive catalytic cycles.[1][2]

Tier 3: Bulk/Custom Synthesis[2]
Enamine / WuXi AppTec: For kilogram-scale GMP requirements, custom synthesis is

required as catalog vendors rarely stock >100g batches of this specific isomer due to shelf-

life stability (oxidation).[1][2]

Technical Deep Dive: Impurity Profiling &
Management
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The synthesis of 2-isopropylbenzenethiol typically involves the reaction of a Grignard reagent

with elemental sulfur or the reduction of sulfonyl chlorides.[1][2] Both routes leave specific

fingerprints.[1][2]

The "Silent Killer": Disulfide Contamination
Thiols oxidize to disulfides upon contact with air.[1][2]

[1][2]

Detection: Disulfides are often silent in simple LC-MS (low ionization) but visible in 1H NMR

(slight downfield shift of the isopropyl methine proton).[1][2]

Impact: In nucleophilic substitution reactions (

), disulfides are inert, leading to stoichiometric errors.

Visualization: Sourcing & QC Decision Logic
The following diagram outlines the decision process for selecting a supplier grade based on the

intended experimental application.
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Need 2-Isopropylbenzenethiol

Application Type?

Bio-Assay / Late Stage SAR
(High Purity Needed)

Sensitive

Bulk Intermediate Synthesis
(Purification Planned)

Robust

Select TCI / SCBT
(>95% Purity)

Select Sigma Technical
(90% Purity)

Proceed to Reaction

QC: Run 1H NMR
Check Isopropyl Methine Shift

Disulfide Present?

Protocol: Zn/HCl Reduction
+ Distillation

Yes (>5%)

No (<5%)

Click to download full resolution via product page

Figure 1: Decision logic for sourcing and quality control based on experimental sensitivity.
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Handling & Safety Protocol (Standard Operating
Procedure)
Hazard Class: Corrosive (Category 1B), Stench.[1][2]

Odor Containment:

All transfers must occur in a fume hood with a face velocity >100 fpm.[1][2]

Bleach Trap: All glassware and syringes must be rinsed immediately with a 10% sodium

hypochlorite (bleach) solution.[1][2] This oxidizes the thiol to the odorless sulfonate.[1][2]

Do not use rotary evaporators shared with open labs; use a dedicated diaphragm pump

vented to a scrubber.[1][2]

Storage:

Inert Atmosphere: Store under Argon or Nitrogen.[1][2] The 2-isopropyl group does not

prevent oxidation; it only slows it sterically.[1][2]

Cap Seal: Parafilm is insufficient.[1][2] Use electrical tape or Teflon tape over the cap to

prevent oxygen ingress and odor leakage.[1][2]

Synthesis-Based Verification (Self-Validating
Protocol)
If commercial stock is degraded (cloudy or solid precipitate), regenerate the thiol using this

reductive protocol:

Dissolve: Dissolve the impure thiol (containing disulfide) in glacial acetic acid.

Reduce: Add Zinc powder (3.0 equiv) and dilute HCl dropwise. Stir at reflux for 2 hours.

Mechanism:[2][6]

[1][2]
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Extract: Dilute with water, extract into hexanes (thiol is highly lipophilic).[1][2]

Distill: Kugelrohr distillation is effective due to the high boiling point (220°C).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Sourcing & Quality Assurance Guide: 2-
Isopropylbenzenethiol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581741/docs#technical-sourcing-quality-assurance-
guide-2-isopropylbenzenethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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